2-azido-1-bromo-4-methylbenzene
Overview
Description
“2-azido-1-bromo-4-methylbenzene” is a chemical compound with the molecular formula C7H6BrN3 . It is a derivative of benzene, which is a simple aromatic ring with the formula C6H6. The “this compound” molecule contains an azido group (-N3), a bromo group (-Br), and a methyl group (-CH3) attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring with an azido group (-N3) at the 2nd position, a bromo group (-Br) at the 1st position, and a methyl group (-CH3) at the 4th position .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azido-1-bromo-4-methylbenzene involves the bromination of 4-methylbenzene followed by azidation of the resulting 1-bromo-4-methylbenzene.", "Starting Materials": [ "4-methylbenzene", "bromine", "sodium azide", "sulfuric acid", "acetic acid", "water" ], "Reaction": [ "Bromination of 4-methylbenzene using bromine and sulfuric acid to yield 1-bromo-4-methylbenzene", "Azidation of 1-bromo-4-methylbenzene using sodium azide and acetic acid in water to yield 2-azido-1-bromo-4-methylbenzene" ] } | |
CAS RN |
1548734-76-4 |
Molecular Formula |
C7H6BrN3 |
Molecular Weight |
212 |
Purity |
95 |
Origin of Product |
United States |
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